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Compound of Interest

Compound Name: 2-Chloro-4-nitrobenzotrifluoride

Cat. No.: B128743

This guide provides essential physicochemical data for 2-Chloro-4-nitrobenzotrifluoride, a
key reagent in various chemical syntheses. The information is intended for researchers,
scientists, and professionals in the field of drug development and chemical manufacturing.

Physicochemical Properties

The fundamental molecular characteristics of 2-Chloro-4-nitrobenzotrifluoride are
summarized below. This data is crucial for stoichiometric calculations, analytical
characterization, and process development.

Parameter Value

Molecular Formula C7H3CIF3NO2[1][2][3]

Molecular Weight 225.55 g/mol [3][4][5][6]

Synonyms 2-Chloro-4-nitro-1-trifluoromethylbenzene[2][3]

This compound, with a CAS Number of 151504-80-2, is also known by other names such as 2-
Chloro-4-nitro-1-(trifluoromethyl)benzene.[2][3] The molecular formula C7H3CIF3NO2 and a
molecular weight of approximately 225.55 g/mol are defining features of this molecule.[1][2][3]
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Logical Relationship of Molecular Properties
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The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular identifiers.

2-Chloro-4-nitrobenzotrifluoride

has has

Molecular Formula Molecular Weight

C7H3CIF3NO2 225.55 g/mol

Figure 1. Molecular Identity of 2-Chloro-4-nitrobenzotrifluoride
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Figure 1. Molecular Identity of 2-Chloro-4-nitrobenzotrifluoride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. calpaclab.com [calpaclab.com]
¢ 2. pschemicals.com [pschemicals.com]
¢ 3. chemwhat.com [chemwhat.com]

¢ 4. 2-Chloro-4-nitrobenzotrifluoride | C7H3CIF3NO2 | CID 2778985 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. 2-Chloro-1-nitro-4-(trifluoromethyl)benzene | C7H3CIF3NO2 | CID 164594 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. 2-Chloro-5-nitrobenzotrifluoride | C7H3CIF3NO2 | CID 61213 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chloro-4-
nitrobenzotrifluoride]. BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b128743?utm_src=pdf-body-img
https://www.benchchem.com/product/b128743?utm_src=pdf-body
https://www.benchchem.com/product/b128743?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/2-chloro-4-nitrobenzotrifluoride-min-98-100-grams/ala-c181668-100g
https://www.pschemicals.com/index.php?p=product&CAS_nr=151504-80-2&id=772059
https://www.chemwhat.com/2-chloro-4-nitrobenzotrifluoride-cas-151504-80-2/
https://pubchem.ncbi.nlm.nih.gov/compound/151504-80-2
https://pubchem.ncbi.nlm.nih.gov/compound/151504-80-2
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1-nitro-4-_trifluoromethyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1-nitro-4-_trifluoromethyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzotrifluoride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzotrifluoride
https://www.benchchem.com/product/b128743#2-chloro-4-nitrobenzotrifluoride-molecular-weight-and-formula
https://www.benchchem.com/product/b128743#2-chloro-4-nitrobenzotrifluoride-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b128743#2-chloro-4-nitrobenzotrifluoride-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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